Cas no 23075-84-5 (N-(5-methyl-1,2-oxazol-3-yl)formamide)

• Product Name: N-(5-methyl-1,2-oxazol-3-yl)formamide
• CAS No: 23075-84-5
• MF: C₅H₆N₂O₂
• MW: 126.113340854645
• CID: 1413296
• Update Time: 2025-05-23

N-(5-methyl-1,2-oxazol-3-yl)formamide Chemical and Physical Properties

Names and Identifiers

• Formamide, N-(5-methyl-3-isoxazolyl)-
• N-(5-methyl-1,2-oxazol-3-yl)formamide

• Inchi： 1S/C5H6N2O2/c1-4-2-5(6-3-8)7-9-4/h2-3H,1H3,(H,6,7,8)
• InChI Key： FGUHPUNTVOIJIC-UHFFFAOYSA-N
• SMILES： C(NC1C=C(C)ON=1)=O

Computed Properties

• Exact Mass: 126.04298

Experimental Properties

• Density: 1.280±0.06 g/cm3(Predicted)
• Boiling Point: 351.0±30.0 °C(Predicted)
• PSA: 55.13
• pka: 13.35±0.70(Predicted)

Additional information on N-(5-methyl-1,2-oxazol-3-yl)formamide

N-(5-methyl-1,2-oxazol-3-yl)formamide: A Comprehensive Overview

N-(5-methyl-1,2-oxazol-3-yl)formamide, identified by the CAS registry number 23075-84-5, is a compound of significant interest in various fields of chemistry and materials science. This compound, with its unique structural features, has garnered attention due to its potential applications in drug discovery, agrochemicals, and advanced materials. The molecule consists of a formamide group attached to a 1,2-oxazole ring substituted with a methyl group at the 5-position, which contributes to its distinctive chemical properties.

The synthesis of N-(5-methyl-1,2-oxazol-3-yl)formamide typically involves multi-step organic reactions, often utilizing oxazole precursors and formylation agents. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for research and industrial applications. The stability of the oxazole ring under various reaction conditions has been extensively studied, highlighting its robustness in diverse chemical environments.

One of the most promising applications of N-(5-methyl-1,2-oxazol-3-yl)formamide lies in its use as a bioactive compound in pharmaceutical research. Studies have demonstrated that this compound exhibits potent activity against certain enzymes and receptors, making it a valuable lead compound for drug development. Additionally, its ability to act as a ligand in metalloorganic frameworks has opened new avenues in catalysis and material science.

In the agricultural sector, N-(5-methyl-1,2-oxazol-3-yli)formamide has shown potential as a component in agrochemical formulations due to its stability and compatibility with various pesticides and herbicides. Recent research has focused on optimizing its formulation properties to enhance its efficacy while minimizing environmental impact.

The environmental impact of N-(5-methyl1,2 oxazol3 yl)formamide has also been a topic of interest. Studies indicate that it degrades efficiently under aerobic conditions, reducing concerns about long-term persistence in the environment. However, further research is needed to fully understand its ecological footprint and ensure sustainable use.

In conclusion, N-(5-methyl1,2 oxazol3 yl)formamide (CAS No.: 23075845) stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties and recent advancements in synthesis and application techniques underscore its importance in modern chemistry. As research continues to uncover new potentials for this compound, it is poised to play an increasingly significant role in both academic and industrial settings.